2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(2-oxo-1,3-oxazinan-3-yl)ethyl]acetamide

• IUPAC Name: 2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)-N-[2-(2-oxo-1,3-oxazinan-3-yl)ethyl]acetamide
• InChI: InChI=1S/C18H23N5O4/c1-2-22-16(14-7-4-3-5-8-14)20-23(17(22)25)13-15(24)19-9-11-21-10-6-12-27-18(21)26/h3-5,7-8H,2,6,9-13H2,1H3,(H,19,24)
• InChI Key: AJWPUWZRBHBJEQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CC(=O)NCCN2CCCOC2=O)C3=CC=CC=C3
• Molecular Formula: C18H23N5O4
• Molecular Weight: 373.4 g/mol

Description

2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(2-oxo-1,3-oxazinan-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C18H23N5O4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.17500423 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radiosynthesis Applications

Compounds with similar chemical functionalities have been used in radiosynthesis for studying the metabolism and mode of action of various substances. For example, chloroacetanilide herbicides and dichloroacetamide safeners have been radiolabeled for such purposes (Latli & Casida, 1995).

Synthesis of Cyclic Compounds

Research on the synthesis of cyclic hydroxamic acids and lactams demonstrates the versatility of similar compounds in creating bioactive molecules. These efforts contribute to understanding natural product synthesis and finding new therapeutic agents (Hartenstein & Sicker, 1993).

Novel Synthesis Procedures

Improved and novel synthesis procedures involving oxazoles highlight the ongoing development in creating more efficient and selective synthetic routes for such compounds. These advancements are crucial for pharmaceutical manufacturing and research (Huang et al., 1996).

Crystal Structure Analysis

The crystal structure analysis of related triazole compounds aids in understanding molecular interactions and stability, which is essential for drug design and material science applications (Ahmed et al., 2016).

Analgesic and Anti-inflammatory Activities

Quinazolinyl acetamides, with a similar core structure, have been synthesized and tested for their analgesic and anti-inflammatory activities. Such research contributes to the development of new therapeutic agents (Alagarsamy et al., 2015).